Fabomotizole (hydrochloride)
Fabomotizole (hydrochloride)
Afobazole is a multi-targeted anxiolytic drug with neuroprotective activities. It binds to the sigma-1, melatonin MT1, and MT3 receptors, as well as monoamine oxidase A (MAO-A; Kis = 5.9, 160, 0.97, and 3.6 µM, respectively, in a radioligand binding assay). Afobazole (5 mg/kg) decreases the latency to enter, as well as increases the number of entries into and percentage of time spent in, the open arms of the elevated plus maze, indicating anxiolytic-like activity in passive stress-coping BALB/c, but not active stress-coping C57BL/6, mice. It decreases stroke volume and neuronal and oligodendroglial cell death in the brain in a rat model of ischemia induced by middle cerebral artery occlusion (MCAO) when administered at doses of 0.3 and 3 mg/kg.
Afobazol HCl is an anxiolytic drug.
Afobazol HCl is an anxiolytic drug.
Brand Name:
Vulcanchem
CAS No.:
173352-39-1
VCID:
VC0517427
InChI:
InChI=1S/C15H21N3O2S.ClH/c1-2-20-12-3-4-13-14(11-12)17-15(16-13)21-10-7-18-5-8-19-9-6-18;/h3-4,11H,2,5-10H2,1H3,(H,16,17);1H
SMILES:
CCOC1=CC2=C(C=C1)N=C(N2)SCCN3CCOCC3.Cl
Molecular Formula:
C15H22ClN3O2S
Molecular Weight:
343.9 g/mol
Fabomotizole (hydrochloride)
CAS No.: 173352-39-1
Cat. No.: VC0517427
Molecular Formula: C15H22ClN3O2S
Molecular Weight: 343.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Afobazole is a multi-targeted anxiolytic drug with neuroprotective activities. It binds to the sigma-1, melatonin MT1, and MT3 receptors, as well as monoamine oxidase A (MAO-A; Kis = 5.9, 160, 0.97, and 3.6 µM, respectively, in a radioligand binding assay). Afobazole (5 mg/kg) decreases the latency to enter, as well as increases the number of entries into and percentage of time spent in, the open arms of the elevated plus maze, indicating anxiolytic-like activity in passive stress-coping BALB/c, but not active stress-coping C57BL/6, mice. It decreases stroke volume and neuronal and oligodendroglial cell death in the brain in a rat model of ischemia induced by middle cerebral artery occlusion (MCAO) when administered at doses of 0.3 and 3 mg/kg. Afobazol HCl is an anxiolytic drug. |
|---|---|
| CAS No. | 173352-39-1 |
| Molecular Formula | C15H22ClN3O2S |
| Molecular Weight | 343.9 g/mol |
| IUPAC Name | 4-[2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]ethyl]morpholine;hydrochloride |
| Standard InChI | InChI=1S/C15H21N3O2S.ClH/c1-2-20-12-3-4-13-14(11-12)17-15(16-13)21-10-7-18-5-8-19-9-6-18;/h3-4,11H,2,5-10H2,1H3,(H,16,17);1H |
| Standard InChI Key | MYSRFAUFQZYTOV-UHFFFAOYSA-N |
| SMILES | CCOC1=CC2=C(C=C1)N=C(N2)SCCN3CCOCC3.Cl |
| Canonical SMILES | CCOC1=CC2=C(C=C1)N=C(N2)SCCN3CCOCC3.Cl |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator